Cas no 7748-07-4 (Butane, 1-(1-propenyloxy)-)
Butane, 1-(1-propenyloxy)- structure
Product Name:Butane, 1-(1-propenyloxy)-
CAS No:7748-07-4
MF:C7H14O
MW:114.185462474823
CID:536002
PubChem ID:53683911
Update Time:2025-04-19
Butane, 1-(1-propenyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Butane, 1-(1-propenyloxy)-
- DTXSID50705932
- 1-[(Prop-1-en-1-yl)oxy]butane
- 7748-07-4
- propenyl n-butyl ether
- SCHEMBL891970
-
- Inchi： 1S/C7H14O/c1-3-5-7-8-6-4-2/h4,6H,3,5,7H2,1-2H3
- InChI Key： PNKQANLVRCMVPD-UHFFFAOYSA-N
- SMILES： O(C=CC)CCCC
Computed Properties
- Exact Mass: 114.10452
- Monoisotopic Mass: 114.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 57.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Butane, 1-(1-propenyloxy)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
7748-07-4 (Butane, 1-(1-propenyloxy)-) Related Products
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